Cas no 7367-82-0 (trans-2-Octenoic acid ethyl ester)
7367-82-0 structure
Product name:trans-2-Octenoic acid ethyl ester
trans-2-Octenoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl trans-2-octenoate
- trans-2-Octenoic acid ethyl ester
- 2-Octenoic acid, ethyl ester, (E)-
- ethyl (E)-oct-2-enoate
-
- MDL： MFCD00015287
- Inchi： InChI=1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h8-9H,3-7H2,1-2H3/b9-8+
- InChI Key： AISZSTYLOVXFII-CMDGGOBGSA-N
- SMILES： CCCCC/C=C/C(=O)OCC
- BRN： 1702980
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3A^2
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.883 g/mL at 25 °C(lit.)
- Boiling Point: 69°C/15mmHg(lit.)
- Flash Point: 209 °F
- Refractive Index: n20/D 1.4410(lit.)
- PSA: 26.3
- LogP: 2.68600
- Solubility: Insoluble in water
- FEMA: 3643 | ETHYL TRANS-2-OCTENOATE
trans-2-Octenoic acid ethyl ester Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- WGK Germany：3
- Safety Instruction： 24/25
- Safety Term：S24/25
trans-2-Octenoic acid ethyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D956424-100g |
Ethyl Trans-2-Octenoate |
7367-82-0 | 98% | 100g |
$315 | 2023-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169068-25g |
Ethyl (E)-oct-2-enoate |
7367-82-0 | 98% | 25g |
￥514.00 | 2024-07-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-471367-100 g |
Ethyl trans-2-octenoate, |
7367-82-0 | 100g |
￥511.00 | 2023-07-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W364304-100G-100g |
trans-2-Octenoic acid ethyl ester |
7367-82-0 | 100g |
¥575.92 | 2023-11-12 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471367-100g |
Ethyl trans-2-octenoate, |
7367-82-0 | 100g |
￥511.00 | 2023-09-05 | ||
| 1PlusChem | 1P003QXW-25g |
Ethyl Trans-2-Octenoate |
7367-82-0 | ≥98% | 25g |
$77.00 | 2024-04-21 | |
| A2B Chem LLC | AB74084-1g |
Ethyl Trans-2-Octenoate |
7367-82-0 | 96% | 1g |
$24.00 | 2024-04-19 | |
| A2B Chem LLC | AB74084-100g |
Ethyl Trans-2-Octenoate |
7367-82-0 | >96.0%(GC) | 100g |
$311.00 | 2024-04-19 | |
| MedChemExpress | HY-W046907-50g |
Ethyl (E)-oct-2-enoate |
7367-82-0 | 50g |
￥1051 | 2024-05-22 | ||
| eNovation Chemicals LLC | D136199-1g |
ETHYLTRANS-2-OCTENOATE |
7367-82-0 | 97% | 1g |
$140 | 2025-02-21 |
trans-2-Octenoic acid ethyl ester Related Literature
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1. A synthesis of enantiomerically enriched propargyl silanesIan Fleming,Joseph M. Mwaniki J. Chem. Soc. Perkin Trans. 1 1998 1237
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Birakishore Padhi,G. Sudhakar Reddy,N. Arjunreddy Mallampudi,Utkal Mani Choudhury,Debendra K. Mohapatra Org. Biomol. Chem. 2020 18 2685
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Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
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Fawzi R. Ahmed,Kwai M. Cheung,Trevor P. Toube,James H. P. Utley J. Mater. Chem. 1995 5 837
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5. Vinylogous urethanes in alkaloid synthesis. Applications to the synthesis of racemic indolizidine 209B and its (5R*,8S?*,8aS?*)-(±) diastereomer, and to (?)-indolizidine 209BJoseph P. Michael,David Gravestock J. Chem. Soc. Perkin Trans. 1 2000 1919
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7367-82-0)trans-2-Octenoic acid ethyl ester
Purity:99%
Quantity:100g
Price ($):211.0